Cas no 149575-82-6 (Piperidine, 1-[(2-methyl-6-benzothiazolyl)sulfonyl]-)

• Product Name: Piperidine, 1-[(2-methyl-6-benzothiazolyl)sulfonyl]-
• CAS No: 149575-82-6
• MF: C₁₃H₁₆N₂O₂S₂
• MW: 296.408340454102
• CID: 3785958
• PubChem ID: 1075675
• Update Time: 2025-04-22

Piperidine, 1-[(2-methyl-6-benzothiazolyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(2-methyl-6-benzothiazolyl)sulfonyl]-
• 2-methyl-6-(1-piperidinylsulfonyl)-1,3-benzothiazole
• STL573445
• 2-Methyl-6-(piperidine-1-sulfonyl)-benzothiazole
• Oprea1_460829
• SMR000611972
• AKOS000597212
• AO-080/41280619
• PEWVYMYLKNQTSG-UHFFFAOYSA-N
• 2-methyl-6-piperidin-1-ylsulfonyl-1,3-benzothiazole
• HMS2888A16
• HMS1690I17
• N-(2-methylbenzothiazole-6-sulfonyl)piperidine
• CHEMBL1598683
• SCHEMBL611964
• 2-methyl-6-(piperidin-1-ylsulfonyl)-1,3-benzothiazole
• 149575-82-6
• SR-01000365633-1
• SR-01000365633
• MLS001221373

• Inchi： 1S/C13H16N2O2S2/c1-10-14-12-6-5-11(9-13(12)18-10)19(16,17)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： PEWVYMYLKNQTSG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCCC1)C1C=CC2=C(C=1)SC(=N2)C

Computed Properties

• Exact Mass: 296.06532010Da
• Monoisotopic Mass: 296.06532010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.9Ų